N-(4-ethyl-3-hydroxyphenyl)acetamide

• Molecular Formula: C10H13NO2
• Molecular Weight: 179.22 g/mol
• IUPAC Name: N-(4-ethyl-3-hydroxyphenyl)acetamide
• InChI: InChI=1S/C10H13NO2/c1-3-8-4-5-9(6-10(8)13)11-7(2)12/h4-6,13H,3H2,1-2H3,(H,11,12)
• InChI Key: PRORUJJQXYHYBL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C(C=C1)NC(=O)C)O

Description

N-(4-ethyl-3-hydroxyphenyl)acetamide is a useful research compound. Its molecular formula is C10H13NO2 and its molecular weight is 179.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of N-(4-acetyl-3-hydroxyphenyl)acetamide (4.0 g, 20.7 mmol) in methanol (50 mL)/acetic acid (50 mL) was added 10% palladium-carbon powder (2.0 g), and the mixture was stirred at room temperature for 6 hr under a hydrogen atmosphere of 2.8 pressure. 10% Palladium-carbon powder was filtered off by celite filtration, the filtrate was concentrated under reduced pressure, and the obtained residue was washed with diisopropyl ether/hexane (1:1) to give the title compound (3.07 g, 83%) as a colorless powder.